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Executive Summary
Polychlorinated biphenyl (PCB) 118 is a mono-ortho-substituted "dioxin-like" congener of

significant toxicological concern due to its persistence, bioaccumulation, and ability to elicit

adverse biological responses via the aryl hydrocarbon receptor (AhR). Accurate quantification

at trace levels is critical for environmental monitoring, food safety assessment, and

toxicological research. High-resolution mass spectrometry, particularly when coupled with gas

chromatography (GC-HRMS), has become the definitive analytical technique for this purpose.

Its exceptional mass accuracy and resolving power allow for the unambiguous identification

and quantification of PCB 118, even in the most complex matrices, by separating it from co-

eluting isomers and isobaric interferences.
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This guide provides an in-depth overview of the principles, a detailed workflow, and a step-by-

step protocol for the quantification of PCB 118 using isotope dilution GC-HRMS, grounded in

the framework of established regulatory methods like U.S. EPA Method 1668.[1][2][3]

The Analytical Imperative: Why GC-HRMS for PCB
118?
The analytical challenge with PCB 118 (2,3',4,4',5-Pentachlorobiphenyl) lies in its trace-level

presence within a complex mixture of up to 208 other PCB congeners and a myriad of other

environmental contaminants.

Specificity: Low-resolution mass spectrometry can suffer from isobaric interferences, where

other compounds have the same nominal mass as PCB 118, leading to false positives or

overestimated concentrations. HRMS instruments, operating at a resolving power of

≥10,000, can distinguish between the exact mass of the target analyte and that of interfering

ions, ensuring confident identification.[4][5][6]

Sensitivity: The high selectivity of HRMS reduces chemical noise, dramatically improving the

signal-to-noise ratio and enabling the detection and quantification of PCB 118 at the

picogram (pg) to femtogram (fg) level.[6][7][8] This is essential for analyzing samples where

concentrations are in the parts-per-trillion (ppt) or parts-per-quadrillion (ppq) range.

The Gold Standard of Quantification: The isotope dilution method is the most robust

quantification technique available for this analysis.[9][10] By spiking the sample with a known

quantity of a stable isotope-labeled analog of PCB 118 (e.g., ¹³C₁₂-PCB 118), any analyte

loss during the extensive sample preparation process is accounted for. Quantification is

based on the response ratio of the native analyte to its labeled standard, providing highly

accurate and precise results that are corrected for both matrix effects and procedural losses.

[11][12][13]

The Isotope Dilution Quantification Workflow
The accurate measurement of PCB 118 is as dependent on meticulous sample preparation as

it is on advanced instrumentation. The overall process is a multi-stage workflow designed to

isolate the target analyte from a complex sample matrix, remove interferences, and present a

clean extract for instrumental analysis.
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Sample Preparation

Instrumental Analysis & Data Processing

1. Sample Collection
(e.g., Sediment, Tissue, Water)

2. Isotope Spike
(Add known amount of ¹³C₁₂-PCB 118)

3. Solvent Extraction
(e.g., Soxhlet, PLE)

4. Lipid & Interference Removal
(e.g., Acidic Silica)

5. Analyte Fractionation
(e.g., Carbon/Florisil Column)

6. Concentration
(Evaporate to final volume)

7. GC-HRMS Analysis
(Separation & Detection at R > 10,000)

Inject Extract

8. Peak Identification
(Retention Time & Ion Ratio)

9. Quantification
(Native/Labeled Ratio vs. Calibration Curve)

10. Data Reporting
(Final Concentration)

Click to download full resolution via product page

Caption: A comprehensive workflow for PCB 118 quantification.
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Detailed Protocol: PCB 118 in Sediment/Soil
This protocol is based on the principles outlined in U.S. EPA Method 1668 and is intended for

the analysis of solid matrices like soil or sediment.[1][14]

Materials and Reagents
Solvents: Toluene, hexane, acetone, dichloromethane (DCM), nonane. All solvents must be

pesticide grade or equivalent.

Standards:

Native PCB 118 calibration standards.

¹³C₁₂-labeled PCB 118 internal standard (for spiking).

¹³C₁₂-labeled recovery (syringe) standard.

Reagents: Anhydrous sodium sulfate (baked at 400°C), concentrated sulfuric acid, activated

silica gel, Florisil, and activated carbon.

Apparatus: Soxhlet extraction system, rotary evaporator or nitrogen blow-down apparatus,

glass chromatography columns, gas chromatograph coupled to a high-resolution mass

spectrometer (GC-HRMS).

Sample Preparation and Extraction
Sample Homogenization: Air-dry the sediment/soil sample and sieve to remove large debris.

Homogenize thoroughly.

Spiking: Weigh approximately 10 g of the homogenized sample into a Soxhlet thimble. Spike

the sample with a known amount of ¹³C₁₂-PCB 118 internal standard solution. This step is

critical as it forms the basis for accurate quantification by isotope dilution.

Drying: Mix the spiked sample with anhydrous sodium sulfate until it is a free-flowing powder.

This removes residual water which can hinder extraction efficiency.
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Soxhlet Extraction: Place the thimble in a Soxhlet extractor and extract with a

toluene/acetone mixture for 16-24 hours.[15] This exhaustive extraction ensures the

quantitative transfer of lipophilic compounds like PCBs from the sample matrix into the

solvent.

Concentration: After extraction, concentrate the solvent extract to approximately 1-2 mL

using a rotary evaporator or nitrogen blow-down system.

Extract Cleanup (Interference Removal)
The raw extract contains a high concentration of lipids and other co-extracted materials that

must be removed.

Acidic Silica Column: Prepare a chromatography column with sulfuric acid-impregnated silica

gel. Apply the concentrated extract to the column and elute with hexane. The concentrated

sulfuric acid aggressively oxidizes and retains lipids and other biogenic interferences while

allowing the chemically stable PCBs to pass through.[12][15]

Fractionation on Carbon Column: Further cleanup and fractionation are often required to

separate PCBs from other persistent organic pollutants (POPs).[16]

Pack a multi-layer column containing materials like Florisil and activated carbon.

Apply the extract from the acid cleanup step.

Elute with different solvents to separate PCB classes. For example, a hexane/DCM

mixture can elute mono-ortho PCBs (including PCB 118), while a reverse elution with

toluene is needed to recover the more toxic non-ortho (coplanar) PCBs.[15] This step is

crucial for separating dioxin-like PCBs into distinct fractions, which simplifies

chromatographic analysis and prevents signal suppression.

Final Concentration: Concentrate the collected PCB 118 fraction and perform a solvent

exchange into a small, known volume of a non-volatile solvent like nonane. Add the syringe

standard just prior to analysis to monitor instrument performance.

GC-HRMS Instrumental Analysis
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The cleaned extract is now ready for instrumental analysis. The goal is to chromatographically

separate PCB 118 from other congeners and detect it with high mass accuracy.

Typical GC-HRMS Parameters
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Parameter Typical Setting Rationale

Gas Chromatograph

GC Column
60 m x 0.25 mm ID, 0.25 µm

film (e.g., DB-5ms, HT-8)

Provides the necessary

resolving power to separate

complex PCB isomers.[8][17]

Injection 1-2 µL, Splitless

Ensures maximum transfer of

the analyte onto the column for

trace-level detection.

Injector Temperature 280 - 300°C
Promotes rapid volatilization of

the analytes.

Carrier Gas
Helium, Constant Flow (~1.2

mL/min)

Inert carrier gas providing

good chromatographic

efficiency.

Oven Program

Ramped: e.g., 150°C (1 min),

15°C/min to 200°C, 5°C/min to

310°C (hold 10 min)

A carefully optimized

temperature ramp is essential

to separate PCB 118 from

closely eluting congeners like

PCB 123.[5][17]

Mass Spectrometer

Ionization Mode
Electron Ionization (EI) at 70

eV

Standard, robust ionization

technique that produces

repeatable fragmentation

patterns.

Mass Resolution
≥ 10,000 (10% valley

definition)

This is the core requirement. It

ensures that the exact mass of

PCB 118 is resolved from

potential isobaric

interferences.[5][8]

Acquisition Mode Selected Ion Monitoring (SIM) Increases sensitivity by

monitoring only the specific

m/z values relevant to the
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target analytes and their

standards.

Source Temperature 250 - 280°C

Maintains analytes in the gas

phase and prevents

contamination.

Selected Ion Monitoring (SIM) for PCB 118
For pentachlorobiphenyls like PCB 118, the molecular ion cluster is monitored. The two most

abundant isotopes are used for quantification and confirmation.

Analyte Ion Type Exact Mass (m/z) Purpose

PCB 118 (Native) [M]⁺ 323.8982 Confirmation

[M+2]⁺ 325.8953 Quantification

¹³C₁₂-PCB 118

(Standard)
[M]⁺ 335.9385 Confirmation

[M+2]⁺ 337.9355 Quantification

Data Analysis, Quantification, and Quality Control
Identification Criteria
For a peak to be positively identified as PCB 118, it must meet three criteria:

The retention time must fall within a specified window established by the analysis of

authentic standards.

The signals for both the quantification and confirmation ions must maximize simultaneously.

The ratio of the confirmation ion to the quantification ion must be within ±15% of the

theoretical or measured ratio from a calibration standard.[18]

Quantification
The concentration of PCB 118 in the sample is calculated using the isotope dilution formula:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://scispec.co.th/app/GC/TGCMS02005.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration = (Aₓ * Qₗ) / (Aₗ * RRF * W)

Where:

Aₓ = Peak area of the native PCB 118 quantification ion.

Qₗ = Quantity of the labeled standard (¹³C₁₂-PCB 118) added to the sample.

Aₗ = Peak area of the labeled standard quantification ion.

RRF = Mean Relative Response Factor from the initial calibration curve.

W = Weight or volume of the sample.

Quality Control (QC)
A robust analytical method requires stringent QC checks to ensure data is trustworthy.

QC Parameter Acceptance Criteria Purpose

Calibration Curve ≥ 5 points, R² > 0.99

Verifies instrument linearity

over the working concentration

range.

Method Blank
Below Limit of Quantification

(LOQ)

Confirms that no contamination

was introduced during sample

preparation.

Internal Standard Recovery Typically 40-130%

Monitors the efficiency of the

entire analytical process for

each sample.[7]

Ion Abundance Ratio
Within ±15% of theoretical

value

Confirms the identity of the

target analyte.[18]

Matrix Spike Recovery within 70-130%

Assesses the accuracy of the

method in the specific sample

matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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